Cas no 680215-57-0 (tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate)

tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate structure
680215-57-0 structure
Product Name:tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate
CAS No:680215-57-0
MF:C19H26O8S
MW:414.469945430756
CID:968313
PubChem ID:2797611
Update Time:2025-04-19

tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

    • tetraethyl 2-(2-thienyl)propane-1,1,3,3-tetracarboxylate
    • tetraethyl 2-thiophen-2-ylpropane-1,1,3,3-tetracarboxylate
    • DTXSID50383931
    • FT-0737522
    • 680215-57-0
    • DB-017833
    • Inchi: 1S/C19H26O8S/c1-5-24-16(20)14(17(21)25-6-2)13(12-10-9-11-28-12)15(18(22)26-7-3)19(23)27-8-4/h9-11,13-15H,5-8H2,1-4H3
    • InChI Key: NCTCUJPYKLGLLO-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(C(=O)OCC)C(=O)OCC)C(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 414.13500
  • Monoisotopic Mass: 414.13483896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 133.44000
  • LogP: 2.31650
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